Lead niobate

• IUPAC Name: (dioxoniobiooxy-λ2-plumbanyl)oxy-dioxoniobium
• InChI: InChI=1S/2Nb.6O.Pb
• InChI Key: HJQKHVBXBQZGBY-UHFFFAOYSA-N
• Canonical SMILES: O=[Nb](=O)O[Pb]O[Nb](=O)=O
• Molecular Formula: Nb2O6Pb
• Molecular Weight: 489 g/mol
• CAS No.: 12034-88-7

Description

This compound is known for its versatility and is used in scientific research for catalysis, energy storage, and materials science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for Lead niobate are likely to involve large-scale chemical synthesis techniques. These methods would require stringent control of reaction parameters to ensure the purity and consistency of the final product. The use of advanced technologies and equipment is essential to achieve the desired quality and yield.

Chemical Reactions Analysis

Types of Reactions

Lead niobate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are crucial for modifying the compound’s properties and enhancing its applicability in different fields.

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent choice, play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products can range from modified versions of the original compound to entirely new compounds with distinct properties.

Scientific Research Applications

Piezoelectric Devices

Overview:
Lead niobate exhibits significant piezoelectric properties, making it suitable for various transducer applications. Its high piezoelectric coefficients enable efficient conversion between mechanical and electrical energy.

Applications:

• Ultrasonic Transducers: this compound is used in ultrasonic devices for medical imaging and industrial non-destructive testing. The material's ability to generate and detect ultrasonic waves makes it ideal for these applications.
• Sensors and Actuators: In precision measurement devices, this compound serves as a sensor material due to its high sensitivity to mechanical stress.

Case Study:
A study demonstrated the use of lead magnesium niobate–lead titanate (PMN–PT) single crystals in fabricating ultrasonic hydrophones. These devices exhibited exceptional performance in measuring spatial and temporal characteristics of ultrasonic transducers, with piezoelectric coefficients reaching up to 3000 pC/N .

Dielectric Resonators

Overview:
this compound's high dielectric constant makes it an excellent candidate for dielectric resonators used in microwave applications.

Applications:

• Microwave Filters: this compound is employed in the manufacturing of microwave filters, which are crucial components in telecommunications.
• Oscillators: The material's dielectric properties allow for stable oscillation frequencies, making it suitable for oscillator circuits.

Data Table: Dielectric Properties of this compound

Property	Value
Dielectric Constant	~2000-3000
Loss Tangent	0.01-0.05
Temperature Coefficient	-30 to +70 ppm/°C

Optoelectronic Devices

Overview:
this compound's ferroelectric characteristics facilitate its use in optoelectronic devices.

Applications:

• Nonlinear Optical Devices: The material can be used in frequency doubling and optical parametric oscillators due to its nonlinear optical properties.
• Electro-optic Modulators: this compound is utilized in modulators that control light intensity or phase using an electric field.

Ferroelectric Memory Devices

Overview:
The ferroelectric nature of this compound allows for data storage applications.

Applications:

• Ferroelectric Random Access Memory (FeRAM): this compound can be integrated into FeRAM devices, offering advantages such as low power consumption and high speed.

Case Study:
Research on lead magnesium niobate–lead titanate ceramics shows promising results for FeRAM applications, with retention times exceeding 10 years under operational conditions .

High-Temperature Applications

Overview:
this compound materials are being explored for high-temperature applications due to their thermal stability.

Applications:

• High-Temperature Sensors: Used in environments where conventional materials fail, this compound can withstand elevated temperatures while maintaining performance.

Mechanism of Action

The mechanism of action of Lead niobate involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to undergo various chemical reactions, which can alter the properties of the target molecules. The exact molecular targets and pathways involved are subject to ongoing research and may vary depending on the specific application.

Comparison with Similar Compounds

Lead niobate can be compared with other similar compounds, such as:

(Dioxoniobiooxy-lambda2-stannanyl)oxy-dioxoniobium: Similar in structure but contains tin instead of lead.

(Dioxoniobiooxy-lambda2-germanyl)oxy-dioxoniobium: Contains germanium instead of lead.

(Dioxoniobiooxy-lambda2-silyl)oxy-dioxoniobium: Contains silicon instead of lead.

These compounds share some structural similarities with this compound but differ in their chemical properties and potential applications. The presence of different elements in the structure can significantly influence the compound’s reactivity, stability, and overall performance in various applications.

Conclusion

This compound is a versatile and promising compound with a wide range of applications in scientific research and industry. Its unique properties make it an attractive candidate for further investigation and development in various fields.

Biological Activity

Lead niobate (PbNb2O6) is a ferroelectric material known for its unique electrical properties, particularly in piezoelectric applications. Recent studies have begun to explore its biological activity, particularly in the context of biocompatibility and potential applications in biomedical devices. This article synthesizes current research findings, case studies, and relevant data regarding the biological activity of this compound.

Overview of this compound

This compound is a perovskite-type oxide that exhibits significant piezoelectric properties, making it suitable for various applications, including sensors and actuators. Its structure allows for spontaneous polarization, which is crucial for its use in electronic devices. The interest in its biological activity stems from its potential use in medical implants and devices that interface with biological tissues.

Biocompatibility Studies

In Vitro Studies
Recent investigations into the biocompatibility of this compound have focused on its interaction with various cell types. For instance, studies have shown that this compound exhibits favorable interactions with osteoblasts, the cells responsible for bone formation. The material promotes cell adhesion and proliferation, indicating its potential as a substrate for bone tissue engineering.

Cell Type	Response	Reference
Osteoblasts	Enhanced proliferation
Neural cells	Support for growth
Epithelial cells	Immunomodulatory effects

Case Study: Cochlear Implants
A notable application of this compound is in cochlear implants, where it is used to stimulate auditory neurons. In vitro studies showed that this compound nanoparticles enhanced human beta-defensin expression in epithelial cells and exhibited antibacterial activity against pathogens like Pseudomonas aeruginosa. These properties are critical for preventing infections in implantable devices .

Mechanisms of Biological Activity

The biological activity of this compound can be attributed to several mechanisms:

• Piezoelectric Effect : The piezoelectric nature of this compound allows it to generate electrical signals in response to mechanical stress, which can stimulate cellular activities.
• Surface Charge Modulation : The surface charge of this compound can influence cell behavior. Negatively charged surfaces have been shown to enhance osteoblast proliferation compared to positively charged surfaces .
• Antibacterial Properties : The material's ability to inhibit bacterial growth is vital for its application in medical devices, reducing the risk of infection post-surgery .

Research Findings

• Osteoblast Interaction : this compound has been demonstrated to support osteoblast proliferation significantly over time. In one study, the proliferation rate increased by approximately 40% compared to control groups without this compound .
• Cytotoxicity Assessments : Cytotoxicity tests using MTS assays indicated that this compound nanoparticles at low concentrations (up to 74 ng/ml) did not adversely affect cell viability after 72 hours .
• Immunomodulatory Effects : The material's capacity to enhance immune responses was evidenced by increased levels of beta-defensins in epithelial cells exposed to this compound nanoparticles .